Cas no 1160264-02-7 ((6,7-Dimethoxy-2-oxo-1,2,3,4-tetrahydroquinolin-4-yl)acetic acid)

• Product Name: (6,7-Dimethoxy-2-oxo-1,2,3,4-tetrahydroquinolin-4-yl)acetic acid
• CAS No: 1160264-02-7
• MF: C₁₃H₁₅NO₅
• MW: 265.261904001236
• CID: 4682588
• Update Time: 2025-10-31

(6,7-Dimethoxy-2-oxo-1,2,3,4-tetrahydroquinolin-4-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• (6,7-dimethoxy-2-oxo-1,2,3,4-tetrahydroquinolin-4-yl)acetic acid
• (6,7-dimethoxy-2-oxo-3,4-dihydro-1H-quinolin-4-yl)acetic acid
• 2-(6,7-Dimethoxy-2-oxo-1,2,3,4-tetrahydroquinolin-4-yl)acetic acid
• 2-(6,7-dimethoxy-2-oxo-4-1,3,4-trihydroquinolyl)acetic acid
• MGHAPYBRWPXHSP-UHFFFAOYSA-N
• STK666694
• SBB027229
• BBL008291
• ST088419
• 4-quinolineacetic acid, 1,2,3,4-tetrahydro-6,7-dimethoxy-2-oxo-
• 2-(6,7-dimethoxy-2-oxo-1,2,
• (6,7-Dimethoxy-2-oxo-1,2,3,4-tetrahydroquinolin-4-yl)acetic acid

• Inchi： 1S/C13H15NO5/c1-18-10-5-8-7(4-13(16)17)3-12(15)14-9(8)6-11(10)19-2/h5-7H,3-4H2,1-2H3,(H,14,15)(H,16,17)
• InChI Key： MGHAPYBRWPXHSP-UHFFFAOYSA-N
• SMILES： O=C1CC(CC(=O)O)C2C=C(C(=CC=2N1)OC)OC

Computed Properties

• Exact Mass: 265.095
• Monoisotopic Mass: 265.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 84.9

Additional information on (6,7-Dimethoxy-2-oxo-1,2,3,4-tetrahydroquinolin-4-yl)acetic acid

(6,7-Dimethoxy-2-oxo-1,2,3,4-tetrahydroquinolin-4-yl)acetic acid and Its Significance in Modern Chemical Biology

The compound with the CAS number 1160264-02-7, specifically identified as (6,7-Dimethoxy-2-oxo-1,2,3,4-tetrahydroquinolin-4-yl)acetic acid, represents a fascinating molecule with profound implications in the field of chemical biology. This compound belongs to the class of tetrahydroquinoline derivatives, a structural motif that has garnered significant attention due to its diverse pharmacological properties and potential applications in drug discovery. The presence of methoxy groups at the 6th and 7th positions, along with the oxo group at the 2nd position, contributes to its unique chemical profile and biological activity.

In recent years, there has been a surge in research focused on tetrahydroquinoline derivatives due to their demonstrated efficacy in various biological assays. These compounds exhibit a wide range of pharmacological activities, including anti-inflammatory, antimicrobial, and anticancer effects. The acetic acid moiety at the 4-position further enhances its potential as a bioactive scaffold, allowing for further functionalization and derivatization to tailor its biological properties. This versatility makes (6,7-Dimethoxy-2-oxo-1,2,3,4-tetrahydroquinolin-4-yl)acetic acid a valuable asset in the quest for novel therapeutic agents.

One of the most compelling aspects of this compound is its structural similarity to several known bioactive molecules. For instance, tetrahydroquinoline derivatives have been extensively studied for their role in modulating enzyme activity and receptor binding. The methoxy groups in particular have been shown to influence electronic properties and metabolic stability, making them crucial for optimizing pharmacokinetic profiles. This has led to numerous computational and experimental studies aimed at understanding how these structural features contribute to biological activity.

Recent advancements in synthetic chemistry have enabled the efficient preparation of complex tetrahydroquinoline derivatives like (6,7-Dimethoxy-2-oxo-1,2,3,4-tetrahydroquinolin-4-yl)acetic acid. Techniques such as palladium-catalyzed cross-coupling reactions and asymmetric hydrogenation have been particularly instrumental in constructing these intricate scaffolds with high precision. These synthetic methodologies not only facilitate access to novel compounds but also allow for rapid screening of their biological activities. This has accelerated the discovery process and led to several promising candidates entering preclinical development.

The biological significance of this compound is further underscored by its potential role in modulating key cellular pathways. For example, studies have suggested that tetrahydroquinoline derivatives can interact with various targets involved in cancer progression. The acetic acid side chain provides a handle for further derivatization into more potent inhibitors of enzymes such as kinases and proteases that are overexpressed in tumor cells. Such interactions are critical for developing targeted therapies that can selectively inhibit malignant growth while minimizing side effects.

In addition to oncology applications, (6,7-Dimethoxy-2-oxo-1,2,3,4-tetrahydroquinolin-4-yl)acetic acid has shown promise in addressing inflammatory diseases. Chronic inflammation is a hallmark of many pathological conditions, including autoimmune disorders and metabolic syndromes. By modulating inflammatory signaling pathways at the molecular level, this compound could offer a novel therapeutic approach. Preliminary studies have indicated that it can inhibit the production of pro-inflammatory cytokines by targeting key transcription factors involved in immune responses.

The development of this compound also highlights the importance of structure-function relationships in drug design. Computational modeling techniques have been employed to predict how different structural modifications will affect biological activity. These predictions are then validated through experimental assays using cell-based models and animal models. Such an integrated approach ensures that compounds like (6,7-Dimethoxy-2-oxo-1,2,3,4-tetrahydroquinolin-4-yl)acetic acid are optimized for efficacy before advancing to clinical trials.

The future prospects for this compound are bright given its multifaceted potential applications. Ongoing research is focused on exploring new synthetic routes that could improve yield and scalability while maintaining high purity standards required for pharmaceutical use. Additionally; efforts are underway to identify novel analogs with enhanced bioavailability or improved selectivity profiles through structure-based drug design strategies.

In conclusion; (6;7-Dimethoxy; 2-Oxo; 1;2;3;4-tetrahydroquinolin; 4-y lacetic acid (CAS no: 1160264; 02; 7) stands out as an important intermediate in modern chemical biology research Its unique structural features coupled with versatile reactivity make it an ideal candidate for developing new therapeutic agents across multiple disease areas Further exploration into its pharmacological properties promises exciting developments both academically and clinically As synthetic methodologies continue to evolve so too will our ability harness such molecules effectively addressing unmet medical needs worldwide。